Cas no 1806045-62-4 (3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1806045-62-4
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4831362
• Update Time: 2025-05-20

3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H5F6NO4/c10-8(11,12)6-4(17)1-3(2-5(18)19)7(16-6)20-9(13,14)15/h1,17H,2H2,(H,18,19)
• InChI Key： HXZQQLZAFIGMAB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(=N1)OC(F)(F)F)CC(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.4
• Topological Polar Surface Area: 79.6

Additional information on 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid

Introduction to 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806045-62-4)

3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid, identified by its CAS number 1806045-62-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple fluorinated substituents, including trifluoromethoxy and trifluoromethyl groups, enhances its chemical stability and reactivity, making it a valuable scaffold for drug design and development.

The structural features of 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid contribute to its unique pharmacological properties. The hydroxyl group at the 3-position and the trifluoromethoxy group at the 6-position introduce polarity and hydrogen bonding capabilities, while the trifluoromethyl group at the 2-position increases lipophilicity and metabolic stability. These characteristics make it an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate enzyme activity, improve drug bioavailability, and enhance binding affinity to biological targets. For instance, studies have demonstrated that fluorinated pyridines can act as key pharmacophores in kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound’s structural motif aligns well with this trend, suggesting its potential utility in designing next-generation kinase inhibitors or other enzyme-targeted therapies.

One of the most compelling aspects of 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged similar scaffolds to develop compounds with anti-inflammatory, antiviral, and anticancer properties. The trifluoromethoxy group, in particular, has been shown to enhance binding interactions with biological targets by increasing electron density and stabilizing negative charges. This feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites.

Recent advancements in computational chemistry have further accelerated the exploration of this compound’s potential. Molecular modeling studies have predicted that 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid may exhibit strong binding affinity to certain therapeutic targets, including enzymes involved in metabolic pathways relevant to diabetes and obesity. These predictions are supported by experimental data from high-throughput screening campaigns, which have identified related pyridine derivatives as promising lead compounds.

The synthesis of 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid presents an intriguing challenge for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to avoid unwanted side products. However, recent innovations in fluorination techniques have made it possible to construct such complex molecules with higher efficiency and selectivity. These advancements not only facilitate the synthesis of this compound but also open doors for exploring other structurally related molecules with potential therapeutic value.

In conclusion, 3-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806045-62-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to play a pivotal role in the development of next-generation drugs targeting various diseases.